N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea

• IUPAC Name: 1-[4-[(4-ethylpiperazin-1-yl)methyl]phenyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C21H28N4O2/c1-3-24-12-14-25(15-13-24)16-17-8-10-18(11-9-17)22-21(26)23-19-6-4-5-7-20(19)27-2/h4-11H,3,12-16H2,1-2H3,(H2,22,23,26)
• InChI Key: YQWDSFWYAYMTCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea, also known as EMD 1214063, is a novel and potent inhibitor of the protein kinase B-Raf. It has been shown to have potential therapeutic applications in the treatment of various types of cancer, including melanoma, colorectal cancer, and non-small cell lung cancer.

Mechanism of Action

N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea inhibits the activity of B-Raf kinase by binding to its ATP-binding site. This prevents the phosphorylation of downstream targets in the MAPK/ERK signaling pathway, which ultimately leads to the inhibition of cell proliferation and survival. The selectivity of this compound 1214063 for B-Raf kinase over other kinases in the MAPK/ERK pathway is thought to contribute to its efficacy and safety profile.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been shown to have other biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and cancer cell invasion. Furthermore, this compound 1214063 has been shown to have minimal effects on normal cells, suggesting a favorable therapeutic index.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea in lab experiments is its selectivity for B-Raf kinase, which allows for more specific targeting of the MAPK/ERK pathway. This can help to minimize off-target effects and improve the safety profile of the compound. However, one limitation of this compound 1214063 is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research and development of N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea. One area of interest is the combination of this compound 1214063 with other targeted therapies, such as inhibitors of the PI3K/Akt/mTOR pathway, to achieve synergistic effects. Another potential direction is the investigation of the efficacy of this compound 1214063 in combination with immunotherapies, such as checkpoint inhibitors, to enhance the immune response against cancer cells. Additionally, further studies are needed to assess the safety and efficacy of this compound in clinical trials and to identify biomarkers that can predict response to treatment.

Scientific Research Applications

N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-(2-methoxyphenyl)urea has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively inhibit the activity of B-Raf kinase, which is a key component of the MAPK/ERK signaling pathway that is frequently mutated in various types of cancer. In preclinical studies, this compound 1214063 has demonstrated potent anti-tumor activity in a variety of cancer cell lines and animal models.